molecular formula C7H11NO2 B136039 4-Amino-5-ethyl-5-methylfuran-2-one CAS No. 126491-77-8

4-Amino-5-ethyl-5-methylfuran-2-one

Cat. No. B136039
M. Wt: 141.17 g/mol
InChI Key: BYUVXQMKTCOCOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Amino-5-ethyl-5-methylfuran-2-one” is a compound that likely belongs to the class of organic compounds known as furanones . Furanones are characterized by a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . The “4-Amino” part indicates the presence of an amino group (-NH2) attached to the 4th carbon of the furan ring. The “5-ethyl-5-methyl” part suggests that there are ethyl (-C2H5) and methyl (-CH3) groups attached to the 5th carbon of the furan ring .


Molecular Structure Analysis

The molecular structure of “4-Amino-5-ethyl-5-methylfuran-2-one” would consist of a furan ring with an amino group attached to the 4th carbon and ethyl and methyl groups attached to the 5th carbon . The exact spatial arrangement of these groups would depend on the specific synthesis process and the stereochemistry of the starting materials .


Chemical Reactions Analysis

The chemical reactions involving “4-Amino-5-ethyl-5-methylfuran-2-one” would depend on the conditions and reagents present. The amino group might participate in acid-base reactions, while the furan ring might undergo electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Amino-5-ethyl-5-methylfuran-2-one” would depend on its molecular structure. For example, the presence of the polar amino group might increase its solubility in polar solvents .

Safety And Hazards

The safety and hazards associated with “4-Amino-5-ethyl-5-methylfuran-2-one” would depend on its physical, chemical, and toxicological properties. Without specific data, it’s difficult to provide a detailed safety profile .

Future Directions

The future research directions for “4-Amino-5-ethyl-5-methylfuran-2-one” would depend on its potential applications. For example, if it shows promising biological activity, it might be studied further as a potential pharmaceutical compound .

properties

IUPAC Name

4-amino-5-ethyl-5-methylfuran-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11NO2/c1-3-7(2)5(8)4-6(9)10-7/h4H,3,8H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BYUVXQMKTCOCOT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1(C(=CC(=O)O1)N)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

141.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Amino-5-ethyl-5-methylfuran-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.